Cas no 41348-48-5 (Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate)

Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate structure
41348-48-5 structure
Product Name:Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate
CAS No:41348-48-5
MF:C13H25NO3
MW:243.342504262924
CID:926880
PubChem ID:301091
Update Time:2025-04-19

Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate
    • AC1L6XOC
    • AG-F-47187
    • CTK4I4727
    • ETHYL 3-[(2,2-DIMETHYL-3-OXO-PROPYL)-METHYL-AMINO]-2,2-DIMETHYL-PROPANOATE
    • NSC177235
    • NSC-177235
    • 41348-48-5
    • DTXSID10306520
    • Ethyl 3-[(2,2-dimethyl-3-oxopropyl)(methyl)amino]-2,2-dimethylpropanoate
    • DS-001070
    • Inchi: 1S/C13H25NO3/c1-7-17-11(16)13(4,5)9-14(6)8-12(2,3)10-15/h10H,7-9H2,1-6H3
    • InChI Key: LTVNYUIVTWCMFN-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C)(C)CN(C)CC(C=O)(C)C)=O

Computed Properties

  • Exact Mass: 243.18355
  • Monoisotopic Mass: 243.18344366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • PSA: 46.61
  • LogP: 1.73260
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